Cas no 825601-55-6 (Azetidine, 3-butyl-2-hexyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-)

• Product Name: Azetidine, 3-butyl-2-hexyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-
• CAS No: 825601-55-6
• MF: C₂₀H₃₃NO₂S
• MW: 351.546524763107
• CID: 689180
• PubChem ID: 11187262
• Update Time: 2025-04-19

Azetidine, 3-butyl-2-hexyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-butyl-2-hexyl-1-[(4-methylphenyl)sulfonyl]-, (2R,3S)-
• (2R,3S)-3-butyl-2-hexyl-1-(4-methylphenyl)sulfonylazetidine
• DTXSID40458162
• 825601-55-6

• Inchi： 1S/C20H33NO2S/c1-4-6-8-9-11-20-18(10-7-5-2)16-21(20)24(22,23)19-14-12-17(3)13-15-19/h12-15,18,20H,4-11,16H2,1-3H3/t18-,20+/m0/s1
• InChI Key： HJUAMBXGOKZEJY-AZUAARDMSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@H](CCCC)[C@H]1CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 351.22320047g/mol
• Monoisotopic Mass: 351.22320047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 45.8Ų